Cas no 2229400-41-1 (2,2-dimethyl-3-(2-methyl-6-nitrophenyl)propan-1-ol)

• Product Name: 2,2-dimethyl-3-(2-methyl-6-nitrophenyl)propan-1-ol
• CAS No: 2229400-41-1
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6219738
• PubChem ID: 165655319
• Update Time: 2025-05-20

2,2-dimethyl-3-(2-methyl-6-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(2-methyl-6-nitrophenyl)propan-1-ol
• 2229400-41-1
• EN300-1791268

• Inchi： 1S/C12H17NO3/c1-9-5-4-6-11(13(15)16)10(9)7-12(2,3)8-14/h4-6,14H,7-8H2,1-3H3
• InChI Key： JWZMLRWFTUPRIK-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1C(=CC=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66Ų

Additional information on 2,2-dimethyl-3-(2-methyl-6-nitrophenyl)propan-1-ol

Introduction to 2,2-dimethyl-3-(2-methyl-6-nitrophenyl)propan-1-ol (CAS No. 2229400-41-1)

2,2-dimethyl-3-(2-methyl-6-nitrophenyl)propan-1-ol, identified by the chemical abstracts service number 2229400-41-1, is a compound of significant interest in the field of pharmaceutical chemistry and molecular biology. This compound, featuring a complex aromatic and aliphatic structure, has garnered attention due to its potential applications in the development of novel therapeutic agents and biochemical research tools. The presence of both nitro and methyl substituents in its aromatic ring suggests a rich reactivity profile, making it a valuable candidate for further exploration in synthetic chemistry and drug discovery.

The molecular structure of 2,2-dimethyl-3-(2-methyl-6-nitrophenyl)propan-1-ol consists of a propanol backbone substituted with a 2-methyl-6-nitrophenyl group. This arrangement imparts unique electronic and steric properties to the molecule, which can be exploited in various chemical reactions and biological interactions. The nitro group, in particular, is known for its ability to participate in nucleophilic aromatic substitution reactions, while the methyl groups contribute to steric hindrance and lipophilicity. These features make the compound a promising intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of nitroaromatic compounds as pharmacological agents due to their diverse biological activities. Studies have shown that nitroaromatics can exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The specific substitution pattern in 2,2-dimethyl-3-(2-methyl-6-nitrophenyl)propan-1-ol may confer unique pharmacological properties that are yet to be fully explored. Researchers are investigating its potential as a scaffold for designing new drugs that target specific disease pathways.

One of the most compelling aspects of this compound is its potential role in biochemical research. The combination of an aromatic ring with a hydroxyl group provides multiple sites for interaction with biological targets. This makes 2,2-dimethyl-3-(2-methyl-6-nitrophenyl)propan-1-ol a versatile tool for studying enzyme mechanisms, receptor binding affinities, and metabolic pathways. For instance, its structural similarity to known bioactive molecules may allow it to serve as a probe or mimic in biochemical assays.

The synthesis of 2,2-dimethyl-3-(2-methyl-6-nitrophenyl)propan-1-ol presents both challenges and opportunities for synthetic chemists. The nitro group must be carefully handled to prevent unwanted side reactions, such as decomposition or reduction. Additionally, the steric environment around the aromatic ring needs to be considered to ensure optimal reactivity. Advances in catalytic methods and green chemistry principles have made it possible to synthesize such complex molecules more efficiently and sustainably. These advancements are crucial for scaling up production while maintaining high purity standards.

Recent studies have also highlighted the importance of structure-property relationships in drug design. By understanding how different substituents affect the physical and chemical properties of a molecule, researchers can fine-tune its activity profile. In the case of 2,2-dimethyl-3-(2-methyl-6-nitrophenyl)propan-1-ol, computational modeling techniques are being employed to predict how modifications to its structure might impact its biological activity. These computational approaches complement experimental work by providing insights into molecular interactions at an atomic level.

The pharmaceutical industry is increasingly leveraging high-throughput screening (HTS) technologies to identify promising drug candidates from large libraries of compounds. Nitroaromatic compounds, including derivatives like 2,2-dimethyl-3-(2-methyl-6-nitrophenyl)propan-1-ol, are often included in these libraries due to their known bioactivity. HTS allows researchers to rapidly assess thousands of compounds for their potential therapeutic value before moving on to more detailed testing.

In conclusion, 2229400 41 1 (CAS No.) represents an intriguing molecule with potential applications across multiple domains of chemical research and drug development. Its unique structural features make it a valuable candidate for further exploration as both a synthetic intermediate and a pharmacological scaffold. As our understanding of molecular interactions continues to grow, 2229400 41 1 will likely play an important role in shaping future advancements in medicinal chemistry.